Cas no 320421-97-4 (2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid)

• Product Name: 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid
• CAS No: 320421-97-4
• MF: C₁₄H₁₀Cl₂N₂O₃
• MW: 325
• CID: 4645689
• Update Time: 2025-11-06

2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid

Additional information on 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid

Recent Advances in the Study of 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS: 320421-97-4)

In recent years, the compound 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS: 320421-97-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, particularly in the context of antimicrobial and anticancer properties.

One of the key areas of research has been the compound's antimicrobial efficacy. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest its potential as a novel antimicrobial agent, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's anticancer potential. A preclinical study conducted in 2024 revealed that 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid induces apoptosis in several cancer cell lines, including breast and colon cancer. The study identified the compound's ability to inhibit key signaling pathways, such as the PI3K/Akt/mTOR axis, which plays a critical role in cell proliferation and survival. These results position the compound as a promising candidate for further development in oncology therapeutics.

The synthesis and structural optimization of 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid have also been a focus of recent research. A 2024 paper in *Organic & Biomolecular Chemistry* described an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is crucial for scaling up production and facilitating further pharmacological studies. Additionally, computational modeling studies have provided insights into the compound's structure-activity relationships, guiding the design of more potent derivatives.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and bioavailability, require further optimization to enhance its therapeutic efficacy. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to address these limitations. Moreover, comprehensive toxicological studies are needed to ensure its safety profile before clinical translation.

In conclusion, 2-{2-(2,4-Dichlorophenyl)hydrazinocarbonyl}benzenecarboxylic acid (CAS: 320421-97-4) represents a multifaceted compound with significant potential in antimicrobial and anticancer applications. The latest research underscores its mechanistic uniqueness and therapeutic promise, while also highlighting areas for further investigation. As studies progress, this compound may emerge as a valuable addition to the pharmaceutical arsenal, addressing unmet medical needs in infectious diseases and oncology.